Cas no 17974-77-5 (7β-Hydroxy Cholesterol 3β-Acetate)

• Product Name: 7β-Hydroxy Cholesterol 3β-Acetate
• CAS No: 17974-77-5
• MF: C₂₉H₄₈O₃
• MW: 444.689629554749
• CID: 825059
• PubChem ID: 71748842
• Update Time: 2025-04-19

7β-Hydroxy Cholesterol 3β-Acetate Chemical and Physical Properties

Names and Identifiers

• 7β-Hydroxy Cholesterol 3β-Acetate
• [(3R,7R,8S,9S,10R,13R,14S,17R)-7-hydroxy-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
• 7Β-HYDROXY CHOLESTEROL 3Β-ACETATE,WHITE SOLID
• 7β-Hydroxycholesteryl 3β-Acetate
• 7?-Hydroxy Cholesterol 3?-Acetate
• DTXSID80857716
• 7beta-Hydroxy cholesterol 3beta-acetate
• (3alpha)-7-Hydroxycholest-5-en-3-yl acetate
• 17974-77-5

• Inchi： 1S/C29H48O3/c1-18(2)8-7-9-19(3)23-10-11-24-27-25(13-15-29(23,24)6)28(5)14-12-22(32-20(4)30)16-21(28)17-26(27)31/h17-19,22-27,31H,7-16H2,1-6H3
• InChI Key： QRSNTERZEKNKIZ-UHFFFAOYSA-N
• SMILES： CC(CCCC(C1C2(C(C3C(CC2)C2(C(CC(OC(=O)C)CC2)=CC3O)C)CC1)C)C)C

Computed Properties

• Exact Mass: 444.36034539g/mol
• Monoisotopic Mass: 444.36034539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 525.9±43.0 °C at 760 mmHg
• Flash Point: 193.5±20.9 °C
• Solubility: Dichloromethane, Ethyl Acetate
• Vapor Pressure: 0.0±3.1 mmHg at 25°C

7β-Hydroxy Cholesterol 3β-Acetate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesteryl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters Cholesteryl esters